Cas no 1310384-24-7 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol
• CAS No: 1310384-24-7
• MF: C₁₂H₂₁BO₃
• MW: 224.104344129562
• MDL: MFCD12025483
• CID: 1057758
• PubChem ID: 67453403
• Update Time: 2025-04-20

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enol
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol
• F51028
• 3-Cyclohexen-1-ol, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• C12H21BO3
• SCHEMBL2563934
• GL-0740
• EN300-366612
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol
• DA-12714
• SY028538
• A909097
• (4-HYDROXYCYCLOHEX-1-EN-1-YL)BORONIC ACID PINACOL ESTER
• MFCD12025483
• SB22990
• 4-Hydroxycyclohexene-1-boronic Acid Pinacol Ester
• AKOS025287461
• 1310384-24-7

• MDL： MFCD12025483
• Inchi： 1S/C12H21BO3/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h5,10,14H,6-8H2,1-4H3
• InChI Key： CJCRPHXXLKDDES-UHFFFAOYSA-N
• SMILES： O1B(C2=CCC(CC2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 224.1583747g/mol
• Monoisotopic Mass: 224.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Boiling Point: 276.6±50.0°C at 760 mmHg

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C